(S)-3-propylmorpholine
Description
(S)-3-Propylmorpholine is a chiral morpholine derivative characterized by a propyl substituent at the third position of the morpholine ring. Morpholine derivatives are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and ability to modulate physicochemical properties.
Key Properties of (S)-3-Isopropylmorpholine :
- Molecular Formula: C₇H₁₅NO
- Molecular Weight: 129.20 g/mol (calculated)
- Stereochemistry: (S)-configuration at the chiral center
- InChI: InChI=1/C7H15NO/c1-6(2)7-5-9-4-3-8-7/h6-8H,3-5H2,1-2H3/t7-/m1/s1
Properties
Molecular Formula |
C7H15NO |
|---|---|
Molecular Weight |
129.20 g/mol |
IUPAC Name |
(3S)-3-propylmorpholine |
InChI |
InChI=1S/C7H15NO/c1-2-3-7-6-9-5-4-8-7/h7-8H,2-6H2,1H3/t7-/m0/s1 |
InChI Key |
ACDQSRFDVDVZRK-ZETCQYMHSA-N |
Isomeric SMILES |
CCC[C@H]1COCCN1 |
Canonical SMILES |
CCCC1COCCN1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The following table compares (S)-3-isopropylmorpholine with two structurally related morpholine derivatives:
Key Observations :
- In contrast, the chloropropyl group in (S)-4-(3-chloropropyl)-3-methylmorpholine adds polarity and reactivity, making it suitable for nucleophilic substitution reactions .
- Molecular Weight : The chloropropyl derivative has a higher molecular weight (177.67 g/mol) due to the chlorine atom and additional methyl group, which may influence solubility and bioavailability.
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